Cas no 88493-55-4 (Sexithiophene)

Sexithiophene structure
Sexithiophene structure
Product Name:Sexithiophene
CAS No:88493-55-4
MF:C24H14S6
MW:494.757957935333
MDL:MFCD03695488
CID:720853
PubChem ID:87558042
Update Time:2024-10-26

Sexithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene
    • alpha-Sexithiophene (purified by sublimation)
    • 2-thiophen-2-yl-5-[5-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophene
    • ALPHA-SEXITHIOPHENE
    • α-Sexithiophene
    • (all-2,5)Sexithiophen
    • (all-2,5)sexithiophene
    • 2-(thiophen-2-yl)-5-(5-{5-[5-(thiophen-2-yl)thiophen-2-yl]thiophen-2-yl}thiophen-2-yl)thiophene
    • A-Sexithiophene
    • sexithiophene
    • 6T (purified by sublimation)
    • Hexathienyl
    • Sexithienyl
    • alpha-Hexathienylene
    • alpha-Hexathiophene
    • alpha-Sexithienyl
    • 6T
    • alpha-6T
    • pound\\-Sexithiophene
    • pound\\-6T
    • VT20363
    • S0504
    • [2,2';5',2'';5'',2''';5''',2'''';5'''',2''''']Sexithiophene
    • α-6T
    • α-Hexathienylene
    • α-Hexathiophene
    • α-Sexithienyl
    • α-Sexithiophene (purified by sublimation)
    • MFCD03695488
    • 88493-55-4
    • AKOS015898492
    • alpha-6T (purified by sublimation)
    • alpha-Sexithiophene ,
    • T73036
    • A-Sexithiophene (purified by sublimation)
    • DTXCID30413689
    • DTXSID90462870
    • SCHEMBL1105086
    • YSWG771
    • Sexithiophene
    • MDL： MFCD03695488
    • Inchi： 1S/C24H14S6/c1-3-15(25-13-1)17-5-7-19(27-17)21-9-11-23(29-21)24-12-10-22(30-24)20-8-6-18(28-20)16-4-2-14-26-16/h1-14H
    • InChI Key： KUJYDIFFRDAYDH-UHFFFAOYSA-N
    • SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(C6=CC=CS6)S5)S4)S3)S2)=CC=C1

Computed Properties

  • Exact Mass: 493.94200
  • Monoisotopic Mass: 493.94197749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.5
  • Topological Polar Surface Area: 169

Experimental Properties

  • Color/Form: Reddish brown solid
  • Density: 1.402
  • Melting Point: 304°C(lit.)
  • Boiling Point: 608.5±50.0 °C at 760 mmHg
  • Flash Point: 245.5±16.3 °C
  • Refractive Index: 1.721
  • PSA: 169.44000
  • LogP: 10.39060
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Sexithiophene Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Sexithiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Sexithiophene Pricemore >>

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Sexithiophene Production Method

Production Method 1

1081-34-1 1081-34-1
88493-55-4 88493-55-4
Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  (±)-Camphorsulfonic acid ,  1-Propanesulfonic acid, 3-(methylthio)-, sodium salt (1:1) Solvents: Acetic acid
1.2 Reagents: Quinone Solvents: Tetrahydrofuran ;  12 h, 60 °C
Reference
Oligothiophene synthesis by a distinct, general C-H activation mechanism: electrophilic concerted metalation-deprotonation (eCMD)
Wang, Long; et al, ChemRxiv, 2019, 1, 1-16

Production Method 2

1081-34-1 1081-34-1
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium chloride Solvents: Methanol ,  Acetonitrile ,  Water ;  rt; 7 d, rt
Reference
Bonding Self-Assembled, Compact Organophosphonate Monolayers to the Native Oxide Surface of Silicon
Hanson, Eric L.; et al, Journal of the American Chemical Society, 2003, 125(51), 16074-16080

Production Method 3

94581-95-0 94581-95-0
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Potassium fluoride ,  Bis(pinacolato)diborane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Methanol ,  Toluene ;  rt; 10 min, 70 °C
Reference
Solution-Phase Microwave-Assisted Synthesis of Unsubstituted and Modified α-Quinque- and Sexithiophenes
Melucci, M.; et al, Journal of Organic Chemistry, 2004, 69(14), 4821-4828

Production Method 4

4805-22-5 4805-22-5
3480-11-3 3480-11-3
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A convenient synthesis of 2,5-thienylene oligomers; some of their spectroscopic and electrochemical properties
Chiem Van Pham; et al, Phosphorus, 1989, 46(3-4), 153-68

Production Method 5

4805-22-5 4805-22-5
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane
1.2 Reagents: Water
2.1 Reagents: Magnesium Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A convenient synthesis of 2,5-thienylene oligomers; some of their spectroscopic and electrochemical properties
Chiem Van Pham; et al, Phosphorus, 1989, 46(3-4), 153-68

Production Method 6

1081-34-1 1081-34-1
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Quinone Catalysts: Camphorsulfonic acid ,  Palladium diacetate ,  1-Propanesulfonic acid, 3-(methylthio)-, sodium salt (1:1) Solvents: Acetic acid ,  Tetrahydrofuran ;  12 h, 60 °C
Reference
Oligothiophene Synthesis by a General C-H Activation Mechanism: Electrophilic Concerted Metalation-Deprotonation (e-CMD)
Wang, Long; et al, ACS Catalysis, 2019, 9(8), 6821-6836

Production Method 7

94581-95-0 94581-95-0
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Zinc ,  Nickel dichloride Solvents: Dimethylformamide
Reference
Cu, Ni, and Pd mediated homocoupling reactions in biaryl syntheses: The Ullmann reaction
Nelson, Todd D.; et al, Organic Reactions (Hoboken, 2004, 63,

Production Method 8

94581-95-0 94581-95-0
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Zinc ,  Nickel dichloride Solvents: Dimethylformamide
1.2 Solvents: Chlorobenzene
Reference
Preparation of α-quater-, α-sexi-, and α-octithiophenes
Nakayama, Juzo; et al, Heterocycles, 1987, 26(7), 1793-6

Production Method 9

4805-22-5 4805-22-5
124394-47-4 124394-47-4
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
Thiophene oligomers: synthesis and characterization
Martinez, F.; et al, Molecular Crystals and Liquid Crystals, 1989, 167, 227-32

Production Method 10

492-97-7 492-97-7
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Bromine Solvents: Chloroform
2.1 Reagents: Magnesium Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A convenient synthesis of 2,5-thienylene oligomers; some of their spectroscopic and electrochemical properties
Chiem Van Pham; et al, Phosphorus, 1989, 46(3-4), 153-68

Production Method 11

1003-09-4 1003-09-4
5713-61-1 5713-61-1
88493-55-4 88493-55-4
Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium bicarbonate ,  Bromine Solvents: Chloroform
3.1 Reagents: Magnesium Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Diethyl ether
3.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A convenient synthesis of 2,5-thienylene oligomers; some of their spectroscopic and electrochemical properties
Chiem Van Pham; et al, Phosphorus, 1989, 46(3-4), 153-68

Production Method 12

3339-79-5 3339-79-5
6165-68-0 6165-68-0
88493-55-4 88493-55-4
Reaction Conditions
1.1 Reagents: Alumina ,  Potassium fluoride Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium ;  rt; 5 min
2.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide
3.1 Reagents: Potassium fluoride ,  Bis(pinacolato)diborane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Methanol ,  Toluene ;  rt; 10 min, 70 °C
Reference
Solution-Phase Microwave-Assisted Synthesis of Unsubstituted and Modified α-Quinque- and Sexithiophenes
Melucci, M.; et al, Journal of Organic Chemistry, 2004, 69(14), 4821-4828

Production Method 13

492-97-7 492-97-7
88493-55-4 88493-55-4
5632-29-1 5632-29-1
113728-71-5 113728-71-5
Reaction Conditions
1.1 Reagents: Acetic acid, 2,2,2-trifluoro-, mercury(2+) salt (2:1) Solvents: Benzene
1.2 Reagents: Triethylamine Catalysts: Palladium chloride
1.3 Reagents: Acetic acid, 2,2,2-trifluoro-, mercury(2+) salt (2:1)
1.4 Reagents: Triethylamine Catalysts: Palladium chloride
Reference
A Novel Approach to a One-Pot Synthesis of Unsubstituted Oligo(α-thiophenes)
Buzhansky, Ludmila; et al, Journal of Organic Chemistry, 2002, 67(21), 7523-7525

Production Method 14

88493-55-4 88493-55-4
5632-29-1 5632-29-1
113728-71-5 113728-71-5
Reaction Conditions
1.1 Reagents: Acetic acid, 2,2,2-trifluoro-, mercury(2+) salt (2:1) Solvents: Benzene
1.2 Reagents: Triethylamine Catalysts: Palladium chloride
1.3 Reagents: Acetic acid, 2,2,2-trifluoro-, mercury(2+) salt (2:1)
1.4 Reagents: Triethylamine Catalysts: Palladium chloride
1.5 Reagents: Acetic acid, 2,2,2-trifluoro-, mercury(2+) salt (2:1)
1.6 Reagents: Triethylamine Catalysts: Palladium chloride
Reference
A Novel Approach to a One-Pot Synthesis of Unsubstituted Oligo(α-thiophenes)
Buzhansky, Ludmila; et al, Journal of Organic Chemistry, 2002, 67(21), 7523-7525

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Sexithiophene Preparation Products

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